Cas no 85187-50-4 (2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate)

2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate structure
85187-50-4 structure
Product Name:2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate
CAS No:85187-50-4
MF:C14H20O4
MW:252.306204795837
CID:887294
PubChem ID:44150272
Update Time:2025-04-19

2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate
    • 4,4,7a-trimethyl-5,8,11,11a-tetrahydro-3H-2,6-benzodioxonine-1,7-dione
    • 4,4,7a-Trimethyl-4,5,7a,8,11,11a-hexahydro-3H-2,6-benzodioxonine-1,7-dione
    • EINECS 286-141-0
    • DTXSID501005652
    • 85187-50-4
    • Inchi: 1S/C14H20O4/c1-13(2)8-17-11(15)10-6-4-5-7-14(10,3)12(16)18-9-13/h4-5,10H,6-9H2,1-3H3
    • InChI Key: KTUZUPSQYOXSOR-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C)COC(C2CC=CCC2(C1=O)C)=O

Computed Properties

  • Exact Mass: 252.136
  • Monoisotopic Mass: 252.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 2.4

Experimental Properties

  • Boiling Point: 592.5°C at 760 mmHg
  • Flash Point: 197.4°C

2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate Related Literature

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